1-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propan-2-ol

• Molecular Formula: C10H13N3O3S
• Molecular Weight: 255.3 g/mol
• IUPAC Name: 1-[amino-(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propan-2-ol
• InChI: InChI=1S/C10H13N3O3S/c1-7(14)6-13(11)10-8-4-2-3-5-9(8)17(15,16)12-10/h2-5,7,14H,6,11H2,1H3
• InChI Key: LTTCVVFAPOEEBK-UHFFFAOYSA-N
• SMILES: CC(CN(C1=NS(=O)(=O)C2=CC=CC=C21)N)O

Description

1-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propan-2-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DBH or 3,3'-dithiobis(6-nitrobenzoic acid) hydrazide. It is a derivative of benzothiazole and is often used as a reagent in biochemical research.

Mechanism of Action

The mechanism of action of 1-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propan-2-ol involves the reaction of its hydrazide group with thiol-containing proteins. This reaction leads to the formation of disulfide bonds, which can be detected using spectrophotometry. This compound is also known to react with hydrogen peroxide and other reactive oxygen species, leading to the formation of a yellow-colored compound that can be detected using spectrophotometry.
Biochemical and Physiological Effects:
1-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propan-2-ol has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of glutathione peroxidase and thioredoxin reductase, which are important enzymes involved in the regulation of oxidative stress. This compound has also been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propan-2-ol in lab experiments include its high sensitivity and specificity for thiol-containing proteins. This compound is also relatively easy to use and can be detected using spectrophotometry. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 1-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propan-2-ol. One area of research could focus on the development of new methods for the detection of thiol-containing proteins using this compound. Another area of research could investigate the potential anti-cancer properties of this compound and its derivatives. Additionally, this compound could be used in the study of oxidative stress and its role in various diseases.

Synthesis Methods

The synthesis of 1-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propan-2-ol involves the reaction of 3,3'-dithiodipropionic acid dihydrazide with nitric acid. The reaction yields a yellow crystalline compound that is then purified using recrystallization.

Scientific Research Applications

1-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propan-2-ol is widely used in biochemical research as a reagent for the detection of thiol-containing proteins. It is also used in the determination of the activity of enzymes such as glutathione peroxidase and thioredoxin reductase. Additionally, this compound is used in the detection of reactive oxygen species and in the study of oxidative stress.